2-amino-6-ethyl-7-methyl-4-(2-nitrophenyl)-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
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Overview
Description
2-amino-6-ethyl-7-methyl-4-(2-nitrophenyl)-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C18H16N4O4 and its molecular weight is 352.35. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis
The crystal structure and molecular conformation of compounds related to 2-amino-6-ethyl-7-methyl-4-(2-nitrophenyl)-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile have been examined through X-ray crystallography. These studies reveal unique conformations and intermolecular hydrogen bonding patterns that contribute to the stability of the crystal structures, as observed in similar pyran and pyridine derivatives (Wang et al., 2005); (Sharma et al., 2015).
Optical and Structural Properties of Thin Films
The optical and structural characteristics of thin films derived from compounds structurally related to this compound have been extensively studied. These investigations focus on the absorption parameters, molar extinction coefficient, and dispersion parameters, which are crucial for applications in photovoltaic devices and optical materials. The studies demonstrate how the molecular structure influences the optical properties of the thin films (Zeyada et al., 2016).
Synthesis of Fused Pyridine Derivatives
Research into the synthesis of new pyridine and fused pyridine derivatives, including those related to this compound, has led to the creation of various novel compounds. These synthetic pathways are valuable for producing materials with potential applications in medicinal chemistry and material science. The reactivity of these compounds allows for the development of diverse derivatives with varied biological and chemical properties (Al-Issa, 2012).
Antimicrobial Agent Development
Compounds structurally similar to this compound have been synthesized and evaluated for their antimicrobial properties. These studies are crucial for the development of new antimicrobial agents, providing a foundation for future research into effective treatments for microbial infections. The exploration of these compounds' biological activities highlights their potential utility in creating new therapeutic agents (El-ziaty et al., 2016).
properties
IUPAC Name |
2-amino-6-ethyl-7-methyl-4-(2-nitrophenyl)-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O4/c1-3-21-10(2)8-14-16(18(21)23)15(12(9-19)17(20)26-14)11-6-4-5-7-13(11)22(24)25/h4-8,15H,3,20H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLORLWRYTLQRJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC2=C(C1=O)C(C(=C(O2)N)C#N)C3=CC=CC=C3[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.